N-(5-Amino-2-fluorophenyl)-2-(4-chloro-2-methylphenoxy)acetamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-(4-chloro-2-methylphenoxy)acetamide
• InChI: InChI=1S/C15H14ClFN2O2/c1-9-6-10(16)2-5-14(9)21-8-15(20)19-13-7-11(18)3-4-12(13)17/h2-7H,8,18H2,1H3,(H,19,20)
• InChI Key: PBMAFDOVJQYRRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=C(C=CC(=C2)N)F
• Molecular Formula: C15H14ClFN2O2
• Molecular Weight: 308.73 g/mol

Description

N-(5-Amino-2-fluorophenyl)-2-(4-chloro-2-methylphenoxy)acetamide is a synthetic compound used in scientific research. It is often referred to as NFMC and is a member of the class of compounds known as substituted phenoxyacetamides. NFMC has a wide range of applications in scientific research, including its use as an inhibitor of the enzyme tyrosine kinase. It has been used in studies of cell signaling, enzyme inhibition, and drug development.

Scientific Research Applications

Synthesis and Biological Activities

• N-(5-Amino-2-fluorophenyl)-2-(4-chloro-2-methylphenoxy)acetamide is part of a group of compounds synthesized for various biological activities. A related compound, N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, has been shown to possess significant anti-inflammatory activity (Sunder & Maleraju, 2013).

Chemical Structure and Analysis

• Research on similar compounds has focused on their chemical structure and analysis. For example, studies on N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides have provided insights into intramolecular hydrogen bonding and molecular structure, as determined by X-ray crystallography and NBO studies (Romero & Margarita, 2008).

Applications in Medicinal Chemistry

• A broader scope of research includes the development of compounds with similar structures for medicinal applications. One example is the synthesis of derivatives for potential use as antimalarial agents, with studies indicating correlation between chemical structure modifications and increased potency (Werbel et al., 1986).

Potential in Radiochemistry

• In radiochemistry, derivatives of similar compounds have been synthesized for use as ligands in imaging studies. For instance, N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethoxy-d(2)-5-methoxybenzyl)acetamide has been evaluated as a radioligand, demonstrating potential for in vivo metabolic stability and specific binding in brain imaging (Zhang et al., 2005).

Metabolism Studies

• Metabolism of structurally related compounds has been a subject of study, providing insights into how these compounds are processed in biological systems. Research on 3-chloro-4-fluoroaniline, a related compound, revealed its metabolic pathways in animals, contributing to understanding the behavior of similar compounds in vivo (Baldwin & Hutson, 1980).

Antimicrobial Applications

• Some derivatives have been evaluated for their antimicrobial properties, with studies showing that certain modifications enhance their effectiveness against bacterial and fungal strains (Parikh & Joshi, 2014).

Synthesis of Monomers for Polybenzimidazoles

• The compound's derivatives have also been used in synthesizing monomers for polybenzimidazoles, indicating potential applications in material science (Begunov & Valyaeva, 2015).

Herbicidal Applications

• Some derivatives have shown herbicidal activities, particularly against dicotyledonous weeds, highlighting their potential use in agricultural applications (Wu et al., 2011).